(3-Chloro-4-morpholinopyridin-2-yl)methanol

• CAS No.: 103949-60-6
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol
• IUPAC Name: (3-chloro-4-morpholin-4-ylpyridin-2-yl)methanol
• InChI: InChI=1S/C10H13ClN2O2/c11-10-8(7-14)12-2-1-9(10)13-3-5-15-6-4-13/h1-2,14H,3-7H2
• InChI Key: TWUUUBWBMOSBKE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=NC=C2)CO)Cl

Description

(3-Chloro-4-morpholinopyridin-2-yl)methanol is a useful research compound. Its molecular formula is C10H13ClN2O2 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Morpholine (7.34 ml) and 3.4 -dichloro-2 -hydroxymethylpyridine (3.0 g) were heated together in a bomb at 180 ° for 4 hours. After cooling, the mixture was taken up in ethanol and evaporated under reduced pressure to remove excess amine. The residue was taken up in water and extracted with chloroform. After drying (K2CO3 ) and removal of solvent, the residue was chromatographed (silica gel, CHCl3) to give an oil which was crystallised from petroleum ether (60/80 ) to give 4 -morpholino-3 -chloro-2 -hydroxymethylpyridine, 3.24 g, m.p. 80°-2°.